N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide

• IUPAC Name: N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide
• InChI: InChI=1S/C16H16N6O3/c23-12-7-9(5-6-17-12)15-19-13(25-22-15)8-18-16(24)14-10-3-1-2-4-11(10)20-21-14/h5-7H,1-4,8H2,(H,17,23)(H,18,24)(H,20,21)
• InChI Key: LKPSOFPFFSQAPR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2)C(=O)NCC3=NC(=NO3)C4=CC(=O)NC=C4
• Molecular Formula: C16H16N6O3
• Molecular Weight: 340.34 g/mol

Description

Molecular Structure Analysis

The molecular formula of the compound is C16H12N6O3. The exact molecular structure would require more specific data or computational chemistry analysis which is not available at the moment.

Physical And Chemical Properties Analysis

The compound is solid in form. The molecular weight is 336.311. More specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

Synthetic Chemistry Applications

Several studies have explored the synthesis and transformations of compounds structurally related to the specified compound, demonstrating their utility in creating novel heterocyclic frameworks. For instance, the synthesis of 7-(Fur-2-yl)-1-methyl-1H-pyrazolo[4,3-g][1,3]benzothiazole through N-methylation and subsequent reactions showcases the versatility of indazole derivatives in generating complex heterocycles (El’chaninov, Aleksandrov, & Stepanov, 2018). Similarly, the palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes to yield dihydropyridinone and tetrahydropyridinedione derivatives highlights innovative approaches to constructing heterocyclic compounds that could include structures similar to the specified compound (Bacchi et al., 2005).

Biological Activity and Pharmacological Applications

Research on compounds containing 1,2,4-oxadiazol rings, closely related to the chemical structure of interest, reveals a broad range of biological activities. For example, novel dihydropyrimidine derivatives have been synthesized and evaluated for antidiabetic activity, indicating potential therapeutic applications of similar compounds (Lalpara et al., 2021). Moreover, the synthesis and evaluation of pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents further underscore the pharmacological relevance of such structures (Rahmouni et al., 2016).

Material Science and Energetic Materials

Compounds based on 1,2,4-oxadiazoles have also found applications in the development of insensitive energetic materials. The synthesis of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan and its derivatives highlights the potential of oxadiazole-containing compounds in creating materials with desirable explosive and thermal properties, indicating a unique application beyond biological activity (Yu et al., 2017).